N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide

• IUPAC Name: N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide
• InChI: InChI=1S/C14H15NO4/c1-9-6-14(17)19-12-5-4-10(7-11(9)12)18-8-13(16)15(2)3/h4-7H,8H2,1-3H3
• InChI Key: OMPHOOVWZNCSAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C(C=C2)OCC(=O)N(C)C
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol

Description

N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide, also known as DMOAA, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. DMOAA is a derivative of the coumarin family and has been synthesized through a variety of methods.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide is not fully understood, but it is believed to interact with metal ions through its coumarin moiety.
Biochemical and Physiological Effects:
N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have moderate toxicity in certain cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide in lab experiments is its ability to selectively detect metal ions. However, its moderate toxicity may limit its use in certain applications.

Future Directions

There are several future directions for the research on N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide. One potential area of research is the development of new methods for the synthesis of N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide and its derivatives. Another area of research is the investigation of its potential use in biological imaging and sensing applications. Additionally, the study of its toxicity and potential adverse effects on human health is an important area of future research.

Synthesis Methods

N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide can be synthesized through several methods, including the reaction of 4-methyl-2-oxo-2H-chromene-6-carbaldehyde with N,N-dimethylglycine in the presence of acetic anhydride. Another method involves the reaction of 4-methylumbelliferone with N,N-dimethylglycine in the presence of sodium hydride.

Scientific Research Applications

N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions such as copper and iron. It has also been used as a reagent for the synthesis of various coumarin derivatives.